Cas no 335620-96-7 (3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane)

3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane is a bicyclic heterocyclic compound featuring a unique structural framework combining benzyl, phenylsulfonyl, and diazabicyclo[3.3.1]nonane moieties. Its rigid bicyclic scaffold and sulfonyl functionality make it a valuable intermediate in medicinal chemistry, particularly for the development of pharmacologically active molecules. The compound's structural complexity allows for selective interactions with biological targets, while the sulfonyl group enhances stability and modulates electronic properties. This compound is suitable for applications in drug discovery, serving as a versatile building block for the synthesis of potential enzyme inhibitors or receptor modulators. Its well-defined stereochemistry further supports precise molecular design in synthetic and pharmaceutical research.

3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane structure

335620-96-7 structure

Product Name:3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane

CAS No:335620-96-7

MF:C₁₉H₂₂N₂O₃S

MW:358.454583644867

MDL:MFCD24873315

CID:1458649

PubChem ID:16036406

Update Time:2025-06-07

3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

- 3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane
- 9-oxa-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)-7-(phenylsulfonyl)-
- SCHEMBL1619341
- AS-71786
- DTXSID501151542
- CS-0039056
- ZDOBEODZHJDKSC-UHFFFAOYSA-N
- 3-(Phenylmethyl)-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane
- 3-(BENZENESULFONYL)-7-BENZYL-9-OXA-3,7-DIAZABICYCLO[3.3.1]NONANE
- AKOS037646972
- 335620-96-7
- DB-165282
- MFCD24873315
- W14623
- 7-Benzyl-3-phenylsulfonyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane
- MDL： MFCD24873315
- Inchi： 1S/C19H22N2O3S/c22-25(23,19-9-5-2-6-10-19)21-14-17-12-20(13-18(15-21)24-17)11-16-7-3-1-4-8-16/h1-10,17-18H,11-15H2
- InChI Key： ZDOBEODZHJDKSC-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(N1CC2CN(CC3C=CC=CC=3)CC(C1)O2)(=O)=O

Computed Properties

Exact Mass: 358.13526
Monoisotopic Mass: 358.13511374g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 521
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 58.2Å²

Experimental Properties

PSA: 49.85

3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane Pricemore >>

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abcr	AB510657-250 mg	3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane, 95%; .	335620-96-7	95%	250mg	€348.20	2023-06-14
abcr	AB510657-1 g	3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane, 95%; .	335620-96-7	95%	1g	€643.30	2023-06-14
eNovation Chemicals LLC	D773047-100mg	3-(benzenesulfonyl)-7-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane	335620-96-7	95%	100mg	$160	2024-06-06
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eNovation Chemicals LLC	D773047-1g	3-(benzenesulfonyl)-7-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane	335620-96-7	95%	1g	$390	2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1109696-1g	3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane	335620-96-7	95%	1g	￥2983.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1109696-5g	3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane	335620-96-7	95%	5g	￥7153.00	2024-05-18
abcr	AB510657-100mg	3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane, 95%; .	335620-96-7	95%	100mg	€195.60	2025-02-20
abcr	AB510657-250mg	3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane, 95%; .	335620-96-7	95%	250mg	€322.30	2025-02-20
abcr	AB510657-1g	3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane, 95%; .	335620-96-7	95%	1g	€686.70	2025-02-20